Cas no 941965-90-8 (N-4-({4-methyl-6-(4-methylphenyl)aminopyrimidin-2-yl}amino)phenyl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-4-({4-methyl-6-(4-methylphenyl)aminopyrimidin-2-yl}amino)phenyl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 941965-90-8
• MF: C₂₆H₂₃N₅O₃
• MW: 453.492525339127
• CID: 6441904
• Update Time: 2025-05-19

N-4-({4-methyl-6-(4-methylphenyl)aminopyrimidin-2-yl}amino)phenyl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-({4-methyl-6-(4-methylphenyl)aminopyrimidin-2-yl}amino)phenyl-2H-1,3-benzodioxole-5-carboxamide
• 1,3-Benzodioxole-5-carboxamide, N-[4-[[4-methyl-6-[(4-methylphenyl)amino]-2-pyrimidinyl]amino]phenyl]-

• Inchi： 1S/C26H23N5O3/c1-16-3-6-19(7-4-16)28-24-13-17(2)27-26(31-24)30-21-10-8-20(9-11-21)29-25(32)18-5-12-22-23(14-18)34-15-33-22/h3-14H,15H2,1-2H3,(H,29,32)(H2,27,28,30,31)
• InChI Key： LNJKCGPRTNXQSJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=CC=C(NC4=NC(NC5=CC=C(C)C=C5)=CC(C)=N4)C=C3)=O)C=C2OC1

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• pka: 13.06±0.70(Predicted)

Additional information on N-4-({4-methyl-6-(4-methylphenyl)aminopyrimidin-2-yl}amino)phenyl-2H-1,3-benzodioxole-5-carboxamide

N-4-({4-methyl-6-(4-methylphenyl)aminopyrimidin-2-yl}amino)phenyl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 941965-90-8): A Comprehensive Overview

The compound N-4-({4-methyl-6-(4-methylphenyl)aminopyrimidin-2-yl}amino)phenyl-2H-1,3-benzodioxole-5-carboxamide, identified by the CAS registry number 941965-90-8, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a pyrimidine ring system, a benzodioxole moiety, and various substituents that contribute to its unique chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is notable for its intricate arrangement of functional groups. The pyrimidine ring, a six-membered aromatic heterocycle containing two nitrogen atoms, serves as a central scaffold. This ring is further substituted with a methyl group at the 4-position and a 4-methylphenylamino group at the 6-position. These substituents not only enhance the stability of the molecule but also contribute to its electronic properties. The benzodioxole moiety, attached via an amino linkage at the 2-position of the pyrimidine ring, adds additional complexity to the structure. This moiety consists of a benzene ring fused with a dioxole group, which introduces both electron-donating and electron-withdrawing effects into the molecule.

Recent studies have focused on the synthesis and characterization of this compound using advanced methodologies. Researchers have employed multi-component reactions and catalytic processes to achieve high yields and purity levels. The synthesis typically involves the sequential coupling of intermediate compounds, such as methylpyrimidines and phenylamines, followed by purification steps to isolate the final product. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining product quality.

The applications of N-4-{[4-methyl-6-(4-methylphenyl)aminopyrimidin-2-yl]amino}phenyl)-2H-chloroformiole are currently under investigation in various fields. In pharmacology, this compound has shown promise as a potential lead molecule for drug development due to its unique pharmacokinetic properties. Preclinical studies have demonstrated its ability to modulate specific biological pathways, making it a candidate for treating conditions such as cancer and viral infections. Additionally, its structural features suggest potential applications in materials science, particularly in the development of advanced polymers and electronic materials.

Recent research has also highlighted the importance of understanding the stereochemistry and conformational flexibility of this compound. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have been employed to study its three-dimensional structure and reactivity patterns. These studies have provided valuable insights into the molecule's electronic distribution and intermolecular interactions, which are critical for optimizing its performance in various applications.

In conclusion, N-{[4-methyl-N-(4-methylbenzene)sulfonamido]pyrimidinio}benzenecarboxamide (CAS No. 941965008) represents a cutting-edge advancement in organic chemistry with diverse potential applications across multiple disciplines. Its complex structure and unique properties make it an intriguing subject for further research and development.